N-(4-ethoxyphenyl)-1-methyl-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-methylbenzotriazole-5-carboxamide
• InChI: InChI=1S/C16H16N4O2/c1-3-22-13-7-5-12(6-8-13)17-16(21)11-4-9-15-14(10-11)18-19-20(15)2/h4-10H,3H2,1-2H3,(H,17,21)
• InChI Key: YOUDFCZRMLNHHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)N(N=N3)C
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

N-(4-ethoxyphenyl)-1-methyl-1H-1,2,3-benzotriazole-5-carboxamide, commonly known as EBC, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. EBC is a benzotriazole derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of EBC is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. EBC has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and toxins in the body. EBC has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in a range of cellular processes.
Biochemical and Physiological Effects:
EBC has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that EBC can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. EBC has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using EBC in lab experiments is its relatively low cost and ease of synthesis. EBC is also stable under a range of conditions, making it suitable for use in a range of experimental settings. However, one limitation of using EBC is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are a range of future directions for research on EBC. One area of interest is in the development of EBC-based fluorescent probes for detecting metal ions in biological systems. Another area of interest is in the investigation of EBC as a potential anticancer agent, with a focus on its mechanism of action and potential use in combination with other drugs. Additionally, further research is needed to fully understand the biochemical and physiological effects of EBC, as well as its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of EBC involves the reaction of 4-ethoxyaniline with 1-methyl-1H-benzotriazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to yield pure EBC.

Scientific Research Applications

EBC has been studied for its potential applications in a range of scientific research areas. One area of interest is in the field of photovoltaics, where EBC has been shown to improve the efficiency of organic solar cells. EBC has also been investigated for its potential use as a corrosion inhibitor in the oil and gas industry, as well as its potential as a fluorescent probe for detecting metal ions.